
3-Fluoropiperidine-1-carboximidamide:
Technical Guide to Structure, Synthesis, and

Application[1]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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carboximidamide

CAS No.: 2002162-49-2

Cat. No.: B1476562

Get Quote

Introduction
3-Fluoropiperidine-1-carboximidamide (CAS 2002162-49-2) is a specialized heterocyclic

building block used primarily in medicinal chemistry and fragment-based drug discovery

(FBDD).[1][2][3] It combines a piperidine scaffold—one of the most ubiquitous pharmacophores

in FDA-approved drugs—with two critical functional modifications: a fluorine atom at the C3

position and a carboximidamide (guanidine-like) moiety at the N1 position.

This compound represents a strategic "design element" for optimizing lead compounds. The

C3-fluorine atom exploits the gauche effect to influence ring conformation and modulate the

pKa of the nitrogen center, while the carboximidamide group serves as a strong basic handle

for electrostatic interactions with protein targets (e.g., aspartate or glutamate residues in active

sites).
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Chemical Identity & Physicochemical Properties[4]
[5][6][7][8][9][10]
The following table consolidates the core identifiers and calculated properties for 3-
Fluoropiperidine-1-carboximidamide.

Property Detail

Chemical Name 3-Fluoropiperidine-1-carboximidamide

CAS Number 2002162-49-2

Synonyms

1-Carbamimidoyl-3-fluoropiperidine; 1-Amidinyl-

3-fluoropiperidine; N-Aminoiminomethyl-3-

fluoropiperidine

Molecular Formula C₆H₁₂FN₃

Molecular Weight 145.18 g/mol

SMILES FC1CCCN(C1)C(=N)N

InChI Key (Predicted) Structure-dependent

Physical State Solid (typically as HCl or hemisulfate salt)

Solubility
High in Water, DMSO, Methanol; Low in non-

polar solvents

pKa (Predicted)
~13.5 (Guanidine moiety), ~8.5 (Piperidine ring

influence)

Structural Analysis[6][9][12][13][14]
Fluorine Effect: The fluorine at C3 introduces a strong dipole. Due to the gauche effect

(interaction between the C-F bond and the N lone pair or adjacent C-H bonds), the fluorine

atom often prefers an axial orientation, which can lock the piperidine ring into a specific chair

conformation. This reduces the entropic penalty upon binding to a protein target.

Guanidine Moiety: The 1-carboximidamide group is planar and highly basic. It exists

predominantly in the protonated form at physiological pH, making the molecule a cation
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capable of forming bidentate hydrogen bonds.

Synthesis Protocol
The synthesis of 3-Fluoropiperidine-1-carboximidamide typically proceeds via the

guanylation of the parent amine, 3-fluoropiperidine. This reaction transforms the secondary

amine into a guanidine derivative.

Mechanistic Pathway
The most robust method involves the nucleophilic attack of 3-fluoropiperidine on an

electrophilic guanylating agent, such as S-methylisothiourea or 1H-pyrazole-1-carboxamidine.

Step-by-Step Methodology (Representative Protocol)
Reagents:

Precursor: 3-Fluoropiperidine Hydrochloride (CAS 737000-77-0)

Reagent: 1H-Pyrazole-1-carboxamidine hydrochloride (CAS 4023-02-3)

Base:

-Diisopropylethylamine (DIPEA)

Solvent: Acetonitrile (MeCN) or DMF

Procedure:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-

Fluoropiperidine HCl (1.0 eq) in anhydrous MeCN (0.2 M concentration).

Activation: Add DIPEA (2.5 eq) dropwise to neutralize the HCl salt and generate the free

amine in situ. Stir for 10 minutes at room temperature.

Addition: Add 1H-Pyrazole-1-carboxamidine hydrochloride (1.1 eq) in a single portion.

Reaction: Stir the mixture at room temperature for 16 hours. Monitor reaction progress via

LC-MS (Target mass [M+H]+ = 146.2).
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Work-up:

Concentrate the solvent under reduced pressure.

Triturate the residue with diethyl ether to remove pyrazole by-products.

The product often precipitates as a salt. For high purity, purify via preparative HPLC

(Reverse phase, C18 column, Water/MeCN gradient with 0.1% TFA).

Isolation: Lyophilize the fractions to obtain 3-Fluoropiperidine-1-carboximidamide as a

hygroscopic solid (typically a TFA or HCl salt).

Synthesis & Logic Diagram

3-Fluoropiperidine HCl
(CAS 737000-77-0)
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3-Fluoropiperidine-1-carboximidamide
(CAS 2002162-49-2)

- Pyrazole
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(By-product)

Click to download full resolution via product page

Figure 1: Synthetic route for the guanylation of 3-fluoropiperidine using a pyrazole-

carboxamidine donor.

Applications in Drug Development[12][14][15][16]
[17]
Conformational Restriction & Bioisosterism
The 3-fluoro substituent is not merely a halogen decoration; it is a conformational lock. In the

piperidine ring, the C-F bond prefers to be axial due to the dipole-dipole repulsion with the

nitrogen lone pair (when neutral) or charge-dipole interactions (when protonated).[4] This pre-

organizes the molecule, reducing the entropy loss when the drug binds to its receptor.
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Application: Replacing a standard piperidine with 3-fluoropiperidine in a lead compound can

improve potency by 10-100 fold if the binding pocket favors the locked conformation.

Basicity Modulation (pKa Tuning)
The electronegative fluorine atom pulls electron density through the sigma bond framework

(inductive effect, -I). This lowers the pKa of the guanidine/amidine group slightly compared to

the non-fluorinated analog.

Result: This can improve membrane permeability (LogD) by increasing the fraction of the

neutral species at physiological pH, or conversely, tune the strength of the salt bridge formed

with the target protein.

Metabolic Stability
The C3 position of piperidine is a metabolic "hotspot" prone to oxidation by Cytochrome P450

enzymes. Substituting a hydrogen with fluorine blocks this metabolic soft spot, extending the

half-life (

) of the drug candidate.

Handling & Safety Protocols
Signal Word:WARNING

Hazard Class Statement Precaution

Skin Irritation H315: Causes skin irritation
Wear nitrile gloves (min

0.11mm thickness).

Eye Irritation
H319: Causes serious eye

irritation

Use safety goggles with side

shields.

STOT-SE
H335: May cause respiratory

irritation

Handle in a fume hood; avoid

dust formation.

Storage Conditions:

Store at 2–8°C (Refrigerate).
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Hygroscopic: Store under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis or caking.

Keep container tightly closed in a dry and well-ventilated place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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